Cas no 180790-91-4 (4-Pyridinecarbonitrile, 2-(ethylthio)-)

• Product Name: 4-Pyridinecarbonitrile, 2-(ethylthio)-
• CAS No: 180790-91-4
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 2783277
• Update Time: 2023-08-07

4-Pyridinecarbonitrile, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-(ethylthio)-
• 2-ethylsulfanylpyridine-4-carbonitrile

• Inchi： 1S/C8H8N2S/c1-2-11-8-5-7(6-9)3-4-10-8/h3-5H,2H2,1H3
• InChI Key： YIXCRLIMMDUTFV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)C=CN=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 1.8
• Topological Polar Surface Area: 62